molecular formula C7H11F3O3S B8389735 Trifluoromethanesulfonic acid cyclopentylmethyl ester

Trifluoromethanesulfonic acid cyclopentylmethyl ester

Cat. No.: B8389735
M. Wt: 232.22 g/mol
InChI Key: AZWCSSHFRRFARL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trifluoromethanesulfonic acid cyclopentylmethyl ester is a useful research compound. Its molecular formula is C7H11F3O3S and its molecular weight is 232.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11F3O3S

Molecular Weight

232.22 g/mol

IUPAC Name

cyclopentylmethyl trifluoromethanesulfonate

InChI

InChI=1S/C7H11F3O3S/c8-7(9,10)14(11,12)13-5-6-3-1-2-4-6/h6H,1-5H2

InChI Key

AZWCSSHFRRFARL-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)COS(=O)(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic anhydride (6.72 mL, 39.94 mmol) is dissolved in DCM (40 mL) and cooled to −40° C. To this is added dropwise cyclopentanemethanol (4.00 g, 39.94 mmol) dissolved in DCM (10 mL) and anhydrous pyridine (3.23 mL, 39.94 mmol). The reaction is stirred at −40° C. for 45 min. The reaction is diluted with hexanes (30 mL) and run through a plug of silica using hexanes (300 mL) as the eluent. Concentration without heating gives trifluoromethanesulfonic acid cyclopentylmethyl ester as a clear, colorless oil that is used immediately.
Quantity
6.72 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
3.23 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
[Compound]
Name
hexanes
Quantity
30 mL
Type
solvent
Reaction Step Five
[Compound]
Name
hexanes
Quantity
300 mL
Type
solvent
Reaction Step Six

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